(3,5-dimethoxybenzyl)(4-fluorobenzyl)amine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)methanamine
• InChI: InChI=1S/C16H18FNO2/c1-19-15-7-13(8-16(9-15)20-2)11-18-10-12-3-5-14(17)6-4-12/h3-9,18H,10-11H2,1-2H3
• InChI Key: QMFQFXLHURDMTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNCC2=CC=C(C=C2)F)OC
• Molecular Formula: C16H18FNO2
• Molecular Weight: 275.32 g/mol

Description

(3,5-dimethoxybenzyl)(4-fluorobenzyl)amine, also known as DOB-FB, is a chemical compound that belongs to the family of substituted amphetamines. It is a potent psychoactive drug that has been used in scientific research to study its mechanism of action and physiological effects. The synthesis of this compound is complex and requires specialized knowledge and equipment. In

Mechanism of Action

(3,5-dimethoxybenzyl)(4-fluorobenzyl)amine is a potent agonist of the serotonin 2A receptor, which is a G protein-coupled receptor that is widely distributed in the brain. Activation of this receptor leads to the activation of downstream signaling pathways, including the phospholipase C and protein kinase C pathways. This leads to the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are involved in the regulation of mood, perception, and behavior.
Biochemical and Physiological Effects:
(3,5-dimethoxybenzyl)(4-fluorobenzyl)amine has been shown to induce a range of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which are neurotransmitters that are involved in the regulation of mood, perception, and behavior. It has also been shown to induce changes in brain activity, including increased activity in the prefrontal cortex and decreased activity in the default mode network.

Advantages and Limitations for Lab Experiments

(3,5-dimethoxybenzyl)(4-fluorobenzyl)amine has several advantages and limitations for lab experiments. It is a potent agonist of the serotonin 2A receptor, which makes it a useful tool for studying the role of this receptor in the brain. It has also been shown to induce hallucinations, altered perception, and changes in mood and thought, which makes it a useful tool for studying the effects of psychedelics on the brain and behavior. However, (3,5-dimethoxybenzyl)(4-fluorobenzyl)amine is a potent psychoactive drug that requires specialized knowledge and equipment to handle safely. It also has limited availability and is subject to legal restrictions in many countries.

Future Directions

There are several future directions for research on (3,5-dimethoxybenzyl)(4-fluorobenzyl)amine. One area of research is to study the effects of (3,5-dimethoxybenzyl)(4-fluorobenzyl)amine on the brain and behavior in more detail. This could include studies on the long-term effects of (3,5-dimethoxybenzyl)(4-fluorobenzyl)amine on brain function and behavior, as well as studies on the effects of (3,5-dimethoxybenzyl)(4-fluorobenzyl)amine in different populations, such as individuals with psychiatric disorders. Another area of research is to study the potential therapeutic uses of (3,5-dimethoxybenzyl)(4-fluorobenzyl)amine. This could include studies on the use of (3,5-dimethoxybenzyl)(4-fluorobenzyl)amine in the treatment of psychiatric disorders, such as depression and anxiety. Finally, there is a need for further research on the synthesis and purification of (3,5-dimethoxybenzyl)(4-fluorobenzyl)amine, as well as the development of new methods for its synthesis.

Synthesis Methods

The synthesis of (3,5-dimethoxybenzyl)(4-fluorobenzyl)amine involves several steps that require specialized knowledge and equipment. The starting material for the synthesis is 3,5-dimethoxybenzaldehyde, which is reacted with an amine to form an imine. The imine is then reduced to form the corresponding amine, which is then reacted with 4-fluorobenzyl chloride to form (3,5-dimethoxybenzyl)(4-fluorobenzyl)amine. The final product is purified using chromatography to obtain a pure compound.

Scientific Research Applications

(3,5-dimethoxybenzyl)(4-fluorobenzyl)amine has been used in scientific research to study its mechanism of action and physiological effects. It is a potent agonist of the serotonin 2A receptor and has been used to study the role of this receptor in the brain. It has also been used to study the effects of psychedelics on the brain and behavior. (3,5-dimethoxybenzyl)(4-fluorobenzyl)amine has been shown to induce hallucinations, altered perception, and changes in mood and thought.